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Compound of Interest

(2-Amino-5-hydroxyphenyl)
Compound Name:
(phenyl)methanone

Cat. No.: B097654

Initial searches for the chemical compound designated by CAS number 60964-12-7 did not
yield specific results for a substance with this identifier. The provided CAS number does not
appear to correspond to a well-documented or publicly available chemical entity in the
databases and resources accessed.

Therefore, a comprehensive technical guide on its properties, safety data, experimental
protocols, and biological activity cannot be generated at this time. The subsequent sections
would typically detail this information; however, due to the lack of data, they remain
unpopulated.

Chemical and Physical Properties

A summary of key physicochemical properties is crucial for researchers and drug development

professionals. This data is foundational for understanding a compound's behavior in various
experimental and physiological settings.
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Property

Value

Molecular Formula

Data Not Available

Molecular Weight

Data Not Available

Appearance

Data Not Available

Melting Point

Data Not Available

Boiling Point

Data Not Available

Solubility

Data Not Available

pKa

Data Not Available

LogP

Data Not Available

Safety Data

Understanding the safety profile of a compound is paramount for handling and experimental
design. This includes hazard identification, first-aid measures, and protective equipment
recommendations.

Hazard Identification and GHS Classification
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Hazard Class

Category

Hazard Statement

Acute Toxicity (Oral)

Data Not Available

Data Not Available

Acute Toxicity (Dermal)

Data Not Available

Data Not Available

Acute Toxicity (Inhalation)

Data Not Available

Data Not Available

Skin Corrosion/Irritation

Data Not Available

Data Not Available

Serious Eye Damage/Irritation

Data Not Available

Data Not Available

Respiratory or Skin

Sensitization

Data Not Available

Data Not Available

Germ Cell Mutagenicity

Data Not Available

Data Not Available

Carcinogenicity

Data Not Available

Data Not Available

Reproductive Toxicity

Data Not Available

Data Not Available

Specific Target Organ Toxicity
(Single Exposure)

Data Not Available

Data Not Available

Specific Target Organ Toxicity
(Repeated Exposure)

Data Not Available

Data Not Available

Aspiration Hazard

Data Not Available

Data Not Available

First-Aid Measures

Exposure Route First-Aid Instructions

Inhalation Data Not Available

Skin Contact Data Not Available

Eye Contact Data Not Available

Ingestion Data Not Available

Experimental Protocols
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Detailed methodologies are essential for the replication and validation of scientific findings. This
section would typically include protocols for synthesis, purification, characterization, and
biological assays.

Synthesis Workflow

Compound
(CAS 60964-12-7)

Binding/Modulation

Molecular Target
(e.g., Receptor, Enzyme)

Downstream Effector 1 Downstream Effector 2

Cellular Response
(e.g., Apoptosis, Proliferation)
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¢ To cite this document: BenchChem. [In-depth Technical Guide: Analysis of CAS Number
60964-12-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097654#cas-number-60964-12-7-properties-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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